Cas no 2171795-96-1 (4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2171795-96-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5894005
• PubChem ID: 165950342
• Update Time: 2025-06-29

4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1636942
• 2171795-96-1

• Inchi： 1S/C11H18N4O/c1-6(2)15-9(16)4-8(12)10(15)11-13-5-7(3)14-11/h5-6,8,10H,4,12H2,1-3H3,(H,13,14)
• InChI Key： BUSQVIKJTSNKLS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=NC=C(C)N2)N1C(C)C)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75Ų

Additional information on 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one

Introduction to 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2171795-96-1)

4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171795-96-1, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The presence of multiple functional groups, including an amino group, a methyl-substituted imidazole ring, and a propan-2-yl side chain, makes this molecule a versatile scaffold for medicinal chemists.

The structural framework of 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one incorporates elements that are commonly found in biologically active compounds. The pyrrolidinone core is a well-known pharmacophore that has been extensively studied for its role in various pharmacological applications. This core structure is further modified by the incorporation of an amino group at the 4-position, which enhances its potential for hydrogen bonding interactions with biological targets. Additionally, the presence of a 4-methyl-substituted imidazole ring at the 5-position introduces additional complexity and may contribute to the compound's binding affinity and selectivity.

The propan-2-yl side chain at the 1-position of the pyrrolidinone ring adds another layer of structural diversity, which can influence both the physical properties and the biological activity of the molecule. This side chain may serve as a steric anchor or participate in hydrophobic interactions, depending on the environment and the target protein. The combination of these structural features makes 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-yl)pyrrolidin-2-one an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds with potential therapeutic applications. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological targets in complex ways. The compound CAS No. 2171795-96-1 falls into this category and has been studied for its potential role in various pharmacological pathways. One of the most notable areas of research has been its interaction with enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases.

Recent studies have highlighted the importance of 4-amino groups in modulating biological activity. The amino group at the 4-position of 4-amino-5-(4-methyl-1H-imidazol-2-yl)-1-(propan-2-y)pyrrolidinone can participate in hydrogen bonding with polar residues on target proteins, thereby enhancing binding affinity. This feature has been exploited in the design of molecules that target enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways.

The methyl-substituted imidazole ring at the 5-position is another critical feature that contributes to the compound's biological activity. Imidazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The methyl substitution at position 2 of the imidazole ring can influence electronic properties and steric hindrance, which may affect how the molecule interacts with biological targets.

The propan-2-y side chain at the 1-position of the pyrrolidinone ring adds another dimension to the compound's structure. This side chain can participate in hydrophobic interactions or serve as a steric anchor, depending on the target protein. The presence of this side chain may also influence solubility and metabolic stability, which are crucial factors in drug development.

One of the most exciting aspects of CAS No. 21717959681 is its potential application in treating neurological disorders. Recent research has shown that heterocyclic compounds with similar structural features can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of 4-amino groups, methyl-substituted imidazole rings, and propan-y side chains to interact with specific targets makes this compound a promising candidate for further exploration.

Another area where this compound shows promise is in anti-inflammatory therapy. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and cancer. By targeting inflammatory pathways, compounds like 4-amino--(methyl--substituted imidazol--y)--(propan--y)pyrrolidinone could offer new therapeutic strategies for managing these conditions.

The synthesis of CAS No. 21717959681 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain structural integrity and biological activity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before.

In conclusion,4-amino--(methyl--substituted imidazol--y)--(propan--y)pyrrolidinone (CAS No.) represents a fascinating example of how structural complexity can lead to novel biological activity.* Its unique combination of functional groups makes it a valuable scaffold for drug discovery.* Future studies will likely focus on optimizing its pharmacological properties*and exploring new therapeutic applications.* With continued research,*this compound*has*the potential*to make significant contributions*to medicine.*